Cas no 722489-38-5 (4-sec-butoxy-3-methoxybenzaldehyde)
722489-38-5 structure
Product Name:4-sec-butoxy-3-methoxybenzaldehyde
CAS No:722489-38-5
MF:C12H16O3
MW:208.253643989563
MDL:MFCD02629662
CID:1085897
PubChem ID:21211285
Update Time:2025-04-20
4-sec-butoxy-3-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-(Sec-butoxy)-3-methoxybenzaldehyde
- 4-butan-2-yloxy-3-methoxybenzaldehyde
- 4-sec-butoxy-3-methoxybenzaldehyde(SALTDATA: FREE)
- 4-SEC-BUTOXY-3-METHOXYBENZALDEHYDE
- CHEMBRDG-BB 6505145
- 3-Methoxy-4-sec-butoxybenzaldehyde
- AKOS017269704
- 4-(butan-2-yloxy)-3-methoxybenzaldehyde
- DTXSID20611394
- MFCD02629662
- XDB48938
- AKOS000111356
- VS-12490
- 722489-38-5
- CS-0319510
- 4-[(Butan-2-yl)oxy]-3-methoxybenzaldehyde
- STL388901
- DB-206217
- BBL034347
- 3-Methoxy-4-sec-butoxy-benzaldehyde
- 3-METHOXY-4-(SEC-BUTOXY)BENZALDEHYDE
- 4-sec-butoxy-3-methoxybenzaldehyde
-
- MDL: MFCD02629662
- Inchi: 1S/C12H16O3/c1-4-9(2)15-11-6-5-10(8-13)7-12(11)14-3/h5-9H,4H2,1-3H3
- InChI Key: HLWKDCMKTGMQNT-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1OC)C(C)CC
Computed Properties
- Exact Mass: 208.11000
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 2.68500
4-sec-butoxy-3-methoxybenzaldehyde Customs Data
- HS CODE:2912499000
- Customs Data:
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
4-sec-butoxy-3-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S682475-50mg |
4-sec-butoxy-3-methoxybenzaldehyde |
722489-38-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S682475-100mg |
4-sec-butoxy-3-methoxybenzaldehyde |
722489-38-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | S682475-500mg |
4-sec-butoxy-3-methoxybenzaldehyde |
722489-38-5 | 500mg |
$ 80.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1251210-1g |
4-sec-butoxy-3-methoxybenzaldehyde |
722489-38-5 | 95% | 1g |
$125 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251210-1g |
4-sec-butoxy-3-methoxybenzaldehyde |
722489-38-5 | 95% | 1g |
$125 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1251210-5g |
4-sec-butoxy-3-methoxybenzaldehyde |
722489-38-5 | 95% | 5g |
$315 | 2025-02-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390180-1g |
4-(Sec-butoxy)-3-methoxybenzaldehyde |
722489-38-5 | 98+% | 1g |
¥1094.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390180-5g |
4-(Sec-butoxy)-3-methoxybenzaldehyde |
722489-38-5 | 98+% | 5g |
¥2954.00 | 2024-05-02 | |
| A2B Chem LLC | AH14913-1g |
4-(Sec-butoxy)-3-methoxybenzaldehyde |
722489-38-5 | 95% | 1g |
$61.00 | 2024-04-19 | |
| A2B Chem LLC | AH14913-5g |
4-(Sec-butoxy)-3-methoxybenzaldehyde |
722489-38-5 | 95% | 5g |
$212.00 | 2024-04-19 |
4-sec-butoxy-3-methoxybenzaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:722489-38-5)4-sec-butoxy-3-methoxybenzaldehyde
Order Number:A1172129
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:22
Price ($):169.0
Email:sales@amadischem.com
4-sec-butoxy-3-methoxybenzaldehyde Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
722489-38-5 (4-sec-butoxy-3-methoxybenzaldehyde) Related Products
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- 915907-98-1(4-sec-butoxy-3-ethoxybenzaldehyde)
- 93567-90-9(4-butoxy-3-ethoxybenzaldehyde)
- 34127-96-3(3-butoxy-4-methoxybenzaldehyde)
- 2538-98-9(3-methoxy-4-(propan-2-yloxy)benzaldehyde)
- 915924-09-3(3-Sec-Butoxybenzaldehyde)
- 872183-67-0(2-sec-butoxy-3-methoxybenzaldehyde)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:722489-38-5)4-sec-butoxy-3-methoxybenzaldehyde
Purity:99%
Quantity:5g
Price ($):169.0